3-(4-chlorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(4-chlorobenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H14ClN3O5/c23-14-7-5-13(6-8-14)21(27)25-19-17-3-1-2-4-18(17)31-20(19)22(28)24-15-9-11-16(12-10-15)26(29)30/h1-12H,(H,24,28)(H,25,27)
• InChI Key: OIHFSSSQQIIGCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H14ClN3O5
• Molecular Weight: 435.8 g/mol

Description

3-(4-chlorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as CBPNB and has a molecular formula of C26H16ClN3O5.

Mechanism of Action

The mechanism of action of CBPNB is not fully understood. However, it has been proposed that CBPNB acts as an inhibitor of various enzymes and receptors involved in cellular processes such as cell proliferation, apoptosis, and angiogenesis. CBPNB has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
CBPNB has been shown to have various biochemical and physiological effects. In cancer cells, CBPNB inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In the nervous system, CBPNB modulates the activity of GABA receptors, which are involved in the regulation of anxiety and depression. CBPNB has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

CBPNB has several advantages for lab experiments. It has a high purity and stability, which makes it suitable for various research applications. CBPNB is also soluble in various solvents, which makes it easy to handle and use in experiments. However, CBPNB has some limitations for lab experiments. It is a relatively new compound, and its properties and effects are not fully understood. CBPNB is also expensive, which may limit its use in some research fields.

Future Directions

There are several future directions for research on CBPNB. One direction is to further investigate its mechanism of action and its effects on various cellular processes. Another direction is to develop new drugs based on CBPNB for the treatment of various diseases such as cancer and neurological disorders. Additionally, further research is needed to determine the safety and toxicity of CBPNB for human use.

Synthesis Methods

The synthesis of CBPNB involves the reaction of 3-(4-chlorobenzamido)benzofuran-2-carboxylic acid with 4-nitroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in anhydrous solvents such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified using column chromatography to obtain pure CBPNB.

Scientific Research Applications

CBPNB has shown potential applications in various research fields such as cancer research, neuroscience, and drug discovery. In cancer research, CBPNB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, CBPNB has been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and depression. In drug discovery, CBPNB has been used as a lead compound to develop new drugs for various diseases.